Cas no 728864-89-9 (5-(N-Acetyl-N-ethyl-amino)-naphthalene-1-sulfonyl chloride)

5-(N-Acetyl-N-ethyl-amino)-naphthalene-1-sulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as a reactive intermediate in organic synthesis and fluorescent labeling applications. Its key advantages include high reactivity toward nucleophiles, making it valuable for introducing sulfonamide functionalities into target molecules. The naphthalene core provides strong fluorescence properties, enhancing its utility in bioanalytical and sensor applications. The acetyl and ethyl substituents on the amino group improve solubility and stability, facilitating handling and storage. This compound is particularly useful in peptide modification and protein conjugation, where precise and efficient derivatization is required. Its well-defined structure ensures consistent performance in synthetic and analytical workflows.

5-(N-Acetyl-N-ethyl-amino)-naphthalene-1-sulfonyl chloride structure

728864-89-9 structure

Product Name:5-(N-Acetyl-N-ethyl-amino)-naphthalene-1-sulfonyl chloride

CAS No:728864-89-9

MF:C₁₄H₁₄ClNO₃S

MW:311.783861637115

CID:1011812

PubChem ID:2756273

Update Time:2025-10-16

5-(N-Acetyl-N-ethyl-amino)-naphthalene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-(N-Acetyl-N-ethyl-amino)-naphthalene-1-sulfonyl chloride
- 5-(acetyl-ethyl-amino)-naphthalene-1-sulfonyl chloride
- 728864-89-9
- 5-(N-Ethylacetamido)naphthalene-1-sulfonylchloride
- 5-(N-Ethylacetamido)naphthalene-1-sulfonyl chloride
- 5-(acetyl-ethyl-amino)-naphthalene-1-sulfonyl chloride, AldrichCPR
- 5-[acetyl(ethyl)amino]naphthalene-1-sulfonyl chloride
- 5-(n-acetyl-n-ethyl-amino)-naphthalene-1-sulfonylchloride
- MDL： MFCD04117313
- Inchi： 1S/C14H14ClNO3S/c1-3-16(10(2)17)13-8-4-7-12-11(13)6-5-9-14(12)20(15,18)19/h4-9H,3H2,1-2H3
- InChI Key： FLVJGPVUZYIPAU-UHFFFAOYSA-N
- SMILES： ClS(C1=CC=CC2C1=CC=CC=2N(C(C)=O)CC)(=O)=O

Computed Properties

Exact Mass: 311.0382922g/mol
Monoisotopic Mass: 311.0382922g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 460
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 62.8Å²

5-(N-Acetyl-N-ethyl-amino)-naphthalene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM263753-1g	5-(N-Ethylacetamido)naphthalene-1-sulfonyl chloride	728864-89-9	97%	1g	$551	2021-08-18
Chemenu	CM263753-1g	5-(N-Ethylacetamido)naphthalene-1-sulfonyl chloride	728864-89-9	97%	1g	$551	2023-01-03
Fluorochem	020682-250mg	5-(Acetyl-ethyl-amino)-naphthalene-1-sulfonylchloride	728864-89-9		250mg	￡160.00	2022-03-01
Fluorochem	020682-1g	5-(Acetyl-ethyl-amino)-naphthalene-1-sulfonylchloride	728864-89-9		1g	￡372.00	2022-03-01
Fluorochem	020682-2g	5-(Acetyl-ethyl-amino)-naphthalene-1-sulfonylchloride	728864-89-9		2g	￡598.00	2022-03-01
Crysdot LLC	CD12039110-1g	5-(N-Ethylacetamido)naphthalene-1-sulfonyl chloride	728864-89-9	97%	1g	$583	2024-07-24